Cas no 1203705-57-0 (2-Bromopyrazolo1,5-apyrimidin-7(4H)-one)

• Product Name: 2-Bromopyrazolo1,5-apyrimidin-7(4H)-one
• CAS No: 1203705-57-0
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD20528309
• CID: 1036514
• PubChem ID: 46180048
• Update Time: 2025-11-01

2-Bromopyrazolo1,5-apyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one
• 2-bromo-1H-pyrazolo[1,5-a]pyrimidin-7-one
• CS-0163184
• 2386629-55-4
• 2-Bromopyrazolo[1,5-a]pyrimidin-7-ol
• E76195
• 2-Bromopyrazolo[1,5-a]pyrimidin-7(1H)-one
• DB-338259
• DTXSID30673029
• CS-0080959
• MFCD28400618
• 2386015-73-0
• 2-BROMO-4H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE
• D80293
• 1203705-57-0
• BS-45871
• G70919
• 2-Bromopyrazolo1,5-apyrimidin-7(4H)-one

• MDL： MFCD20528309
• Inchi： 1S/C6H4BrN3O/c7-4-3-5-8-2-1-6(11)10(5)9-4/h1-3,9H
• InChI Key： OFDSFRLXEQUJGL-UHFFFAOYSA-N
• SMILES： BrC1=CC2=NC=CC(N2N1)=O

Computed Properties

• Exact Mass: 212.954
• Monoisotopic Mass: 212.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: 0.6

Additional information on 2-Bromopyrazolo1,5-apyrimidin-7(4H)-one

Comprehensive Overview of 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 1203705-57-0)

2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 1203705-57-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazolopyrimidinone derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C6H4BrN3O, and precise CAS registry number make it a critical reference for researchers seeking high-purity building blocks for drug discovery.

The growing interest in pyrazolopyrimidine scaffolds is driven by their prevalence in FDA-approved drugs, such as Ponatinib and Dinaciclib, which target cancer pathways. Users frequently search for terms like "pyrazolopyrimidine synthesis", "brominated heterocycles applications", and "CAS 1203705-57-0 supplier", reflecting the compound's relevance in medicinal chemistry. Recent studies highlight its potential in modulating ATP-binding sites of enzymes, a hotspot topic in precision medicine and targeted therapy development.

From a synthetic perspective, 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one offers distinct advantages. The bromo substituent at the 2-position enables facile functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), addressing common search queries like "bromopyrazolopyrimidine derivatization". Its lactam moiety further allows for ring-opening transformations, making it valuable for constructing fused polycyclic systems. Analytical data (HPLC purity >98%, NMR/LCMS verification) are often requested by researchers validating compound identity—a key concern in QC protocols for pharmaceutical intermediates.

Environmental and regulatory aspects are also trending in discussions about this compound. While not classified as hazardous under GHS criteria, proper handling of halogenated heterocycles aligns with green chemistry principles—a topic frequently searched as "sustainable heterocycle synthesis". Suppliers emphasizing REACH compliance and GMP-grade production of CAS 1203705-57-0 cater to the pharmaceutical industry's demand for audit-ready materials.

In drug discovery pipelines, this compound's role extends to fragment-based lead generation. Its MW 214.02 and LogP ~1.2 fit Lipinski's rule parameters, explaining search trends around "small molecule drug scaffolds". Patent analyses reveal its incorporation in BTK and JAK inhibitors, connecting it to autoimmune disease research—a high-traffic area in scientific literature. Researchers also explore its metal-complexing properties for catalytic applications, broadening its utility beyond life sciences.

The stability profile of 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one under various pH conditions (investigated via forced degradation studies) makes it suitable for formulation development. Storage recommendations (2-8°C, inert atmosphere) and shelf-life data rank among top user concerns, as evidenced by search terms like "heterocycle storage stability". Advanced delivery systems (e.g., nanoparticle conjugates) utilizing this scaffold are emerging in oncotherapy research, further driving its commercial demand.

For analytical chemists, the compound's distinct UV-Vis absorption (λmax ~270 nm) and mass fragmentation patterns facilitate method development—addressing queries on "HPLC method for bromopyrazolopyrimidines". X-ray crystallography studies of its co-crystals with proteins contribute to structure-activity relationship (SAR) databases, a resource heavily utilized in computational drug design workflows.

Market intelligence indicates rising procurement of CAS 1203705-57-0 by CDMOs and biotech startups, coinciding with increased investment in kinase-focused therapeutics. The compound's cost-effectiveness compared to analogous iodo- or chloro-derivatives positions it favorably for scale-up, a practical consideration reflected in searches for "cost-efficient bromoheterocycles". Technical bulletins often emphasize its scalable synthetic routes (e.g., one-pot cyclization-bromination) to meet kilo-lab requirements.

Emerging applications in PET tracer development (via isotopic bromine substitution) and fluorescent probes demonstrate the compound's multidisciplinary value. These niches generate specialized queries like "pyrazolopyrimidine radiochemistry", underscoring the need for tailored technical documentation. Collaborative studies between academia and industry continue to uncover novel reactivities of this scaffold, ensuring its prominence in peer-reviewed journals and conference proceedings.